Cas no 1050886-00-4 (3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid)

• Product Name: 3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid
• CAS No: 1050886-00-4
• MF: C₁₅H₁₅FN₂O₂
• MW: 274.290207147598
• CID: 4559828
• Update Time: 2025-10-25

3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid
• 3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid

• Inchi： 1S/C15H15FN2O2/c16-11-7-5-10(6-8-11)14-17-13(15(19)20)12-4-2-1-3-9-18(12)14/h5-8H,1-4,9H2,(H,19,20)
• InChI Key： XNFODVDNLZQGJX-UHFFFAOYSA-N
• SMILES： N12C(C3=CC=C(F)C=C3)=NC(C(O)=O)=C1CCCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid

Recent Advances in the Study of 3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid (CAS: 1050886-00-4)

The compound 3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid (CAS: 1050886-00-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by its imidazoazepine core and fluorophenyl substituent, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that improved the yield and purity of the compound. The authors employed a combination of palladium-catalyzed cross-coupling and intramolecular cyclization to construct the imidazoazepine scaffold, followed by carboxylation at the 1-position. This method offers a scalable and efficient approach for producing the compound in gram quantities, which is critical for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid exhibits moderate inhibitory effects against several kinase targets, including GSK-3β and CDK2. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed promising activity in a panel of cancer cell lines, with IC50 values ranging from 1.2 to 5.8 µM. Molecular docking simulations suggested that the fluorophenyl moiety plays a crucial role in binding to the ATP pocket of these kinases, while the carboxylic acid group enhances solubility and bioavailability.

Further investigations into the compound's mechanism of action have revealed its potential as a modulator of protein-protein interactions (PPIs). A recent preprint on bioRxiv highlighted the compound's ability to disrupt the interaction between p53 and MDM2, a key regulatory pathway in cancer. The researchers used surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) to confirm binding, with a dissociation constant (Kd) of 8.3 µM. These findings position 3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid as a potential lead compound for developing novel anticancer agents.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid. A 2023 pharmacokinetic study in rodents revealed limited oral bioavailability (∼15%), attributed to rapid glucuronidation of the carboxylic acid moiety. Current efforts are focused on prodrug strategies and structural modifications to improve metabolic stability and tissue penetration. Researchers are also exploring the compound's potential in neurodegenerative diseases, given its moderate blood-brain barrier permeability in vitro.

In conclusion, 3-(4-fluorophenyl)-5H,6H,7H,8H,9H-imidazo[1,5-a]azepine-1-carboxylic acid (CAS: 1050886-00-4) represents an intriguing scaffold for medicinal chemistry exploration. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have laid the foundation for further development. Future research directions will likely focus on structural optimization to enhance potency and drug-like properties, as well as expanded target profiling to fully exploit its therapeutic potential.